1-Nitroso-4-(pent-4-EN-1-YL)piperazine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Nitroso-4-(pent-4-en-1-yl)piperazine is a substituted piperazine derivative characterized by a nitroso (-NO) group at the 1-position and a pent-4-enyl chain at the 4-position. The nitroso group introduces electrophilic reactivity, while the pentenyl substituent provides hydrophobicity and structural flexibility. This compound shares structural similarities with other piperazine derivatives, such as benzylpiperazines and phenylpiperazines, but its unique substituents confer distinct physicochemical and pharmacological properties .
Properties
CAS No. |
61454-56-6 |
|---|---|
Molecular Formula |
C9H17N3O |
Molecular Weight |
183.25 g/mol |
IUPAC Name |
1-nitroso-4-pent-4-enylpiperazine |
InChI |
InChI=1S/C9H17N3O/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h2H,1,3-9H2 |
InChI Key |
MMIPJDKVMJUUCD-UHFFFAOYSA-N |
Canonical SMILES |
C=CCCCN1CCN(CC1)N=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
Piperazine derivatives are broadly classified based on substituents attached to the heterocyclic ring. Key comparisons include:
Key Observations :
Pharmacological and Receptor Binding Profiles
- Binding Affinity : Piperazine derivatives with aromatic substituents (e.g., benzyl, phenyl) exhibit higher receptor affinities. For example, a benzyl-substituted piperazine (Compound 3, Ki = 58 nM for hA2AAR) outperforms its piperidine counterpart (Ki = 594 nM) . The nitroso-pentenyl derivative’s affinity remains unstudied, but the nitroso group’s electron-withdrawing nature may reduce basicity, altering receptor interactions.
- Selectivity: Piperazine-substituted naphthoquinones show selectivity for PARP-1, attributed to the piperazine ring’s spatial orientation. The target compound’s nitroso group could similarly influence selectivity .
Metabolic Stability and Clearance
Piperazine rings are metabolic hotspots prone to oxidation and dealkylation. For example:
- Oxidation: Fluoroquinolones with piperazine moieties undergo MnO2-mediated oxidation at the aromatic N1 atom, leading to dealkylation and hydroxylation . The nitroso group in the target compound may accelerate oxidative degradation.
- Deethylation : Piperazine derivatives with ethyl chains (e.g., 1-(2-chloroethyl)piperazine) are metabolized via deethylation . The pentenyl chain’s length and unsaturation may reduce metabolic liability compared to ethyl or propynyl groups .
Solubility and Physicochemical Properties
- Solubility : Piperazine derivatives with ethylene spacers (e.g., 8ac, 8ad) exhibit higher aqueous solubility (~80 μM) due to balanced pKa (~6–7). Direct attachment of bulky groups (e.g., N-phenylpiperazine) reduces solubility (<20 μM) . The pentenyl chain’s hydrophobicity may lower solubility, but the nitroso group’s polarity could mitigate this.
- ~6–7 for ethylene spacers) .
Environmental and Oxidative Stability
- Oxidative Degradation: Piperazine derivatives are susceptible to oxidation by environmental oxidants like MnO2. The nitroso group may render the target compound more reactive, leading to faster degradation compared to TFMPP or BZP .
- Persistence : Designer piperazines (e.g., mCPP) are environmentally persistent due to aromatic stability. The pentenyl chain’s alkene bond may increase reactivity, reducing environmental persistence .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
